5-phenyl-N-[1-(propan-2-yl)piperidin-4-yl][1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide

• Molecular Formula: C20H24N6O
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 5-phenyl-N-(1-propan-2-ylpiperidin-4-yl)-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide
• InChI: InChI=1S/C20H24N6O/c1-14(2)25-10-8-16(9-11-25)23-19(27)18-12-17(15-6-4-3-5-7-15)24-20-21-13-22-26(18)20/h3-7,12-14,16H,8-11H2,1-2H3,(H,23,27)
• InChI Key: TYXQHVHQEZYBAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)C2=CC(=NC3=NC=NN23)C4=CC=CC=C4

Description

N~7~-(1-ISOPROPYL-4-PIPERIDYL)-5-PHENYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-7-CARBOXAMIDE is a complex organic compound belonging to the class of triazolopyrimidines. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The structure of this compound includes a triazolo[1,5-a]pyrimidine core, which is a fused heterocyclic system containing nitrogen atoms, making it a significant scaffold in drug design and development.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N7-(1-ISOPROPYL-4-PIPERIDYL)-5-PHENYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-7-CARBOXAMIDE typically involves multi-step reactions starting from readily available starting materials. One common method involves the reaction of enaminonitriles with benzohydrazides under microwave irradiation, which facilitates a catalyst-free and additive-free synthesis . This method is eco-friendly and results in high yields of the desired product.

Industrial Production Methods: For industrial-scale production, the synthesis may be optimized to include continuous flow processes and the use of automated reactors to ensure consistent quality and yield. The reaction conditions are carefully controlled